methyl 4-[2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamido]benzoate

• IUPAC Name: methyl 4-[[2-(3-oxo-2,4-dihydro-1H-quinoxalin-2-yl)acetyl]amino]benzoate
• InChI: InChI=1S/C18H17N3O4/c1-25-18(24)11-6-8-12(9-7-11)19-16(22)10-15-17(23)21-14-5-3-2-4-13(14)20-15/h2-9,15,20H,10H2,1H3,(H,19,22)(H,21,23)
• InChI Key: QDRNQCKHYWWNAM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)CC2C(=O)NC3=CC=CC=C3N2
• Molecular Formula: C18H17N3O4
• DSSTOX Substance ID: DTXSID30386728
• Molecular Weight: 339.3 g/mol
• CAS RN: 5809-58-5

Description

Compounds with similar structures, such as 1,2,3,4-tetrahydroisoquinolines and imidazole-containing compounds, are known to have a broad range of chemical and biological properties. They are often used in the development of new drugs due to their diverse biological activities.

Molecular Structure Analysis

The molecular structure of similar compounds can be analyzed using techniques like IR spectroscopy, NMR spectroscopy, and mass spectrometry. These techniques provide information about the functional groups, connectivity of atoms, and the molecular weight of the compound.

Chemical Reactions Analysis

The chemical reactions of similar compounds can be influenced by various factors such as the presence of functional groups, reaction conditions, and the use of catalysts.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds can be analyzed using various techniques. For example, the melting point can be determined using a melting point apparatus, and the IR spectrum can provide information about the functional groups present in the compound.

Scientific Research Applications

Organic Synthesis and Medicinal Chemistry

• Applications :
  • Drug Development : Researchers explore its potential as a scaffold for designing novel drugs. .

Quantitative Structure-Activity Relationship (QSAR) Studies

• Applications :
  • .

Green Synthesis and Sustainable Chemistry

• Applications :
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Mechanism of Action

Mode of Action

Based on its structural similarity to other quinolone and triazine derivatives, it may interact with various enzymes and receptors in the body .

Biochemical Pathways

Quinolone and triazine derivatives have been shown to interact with various biochemical pathways, including those involved in cell division, dna synthesis, and protein production .

Pharmacokinetics

Similar compounds are generally well-absorbed and distributed throughout the body, metabolized in the liver, and excreted in the urine .

Result of Action

Similar compounds have been shown to have various effects, including anti-inflammatory, antiviral, and anticancer activities .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of this compound .

Safety and Hazards

While specific safety and hazard information for your compound is not available, it’s generally important to avoid contact with skin, eyes, and respiratory tract during use or handling of similar compounds.

Future Directions

Future research on similar compounds could focus on developing new synthetic routes, studying their biological activities, and exploring their potential use in drug development.